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Compound of Interest

Compound Name: NH-bis-PEG2

Cat. No.: B15608613 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring laboratory safety and environmental protection.

This guide provides a comprehensive, step-by-step procedure for the safe disposal of NH-bis-
PEG2, a branched polyethylene glycol (PEG) derivative. Adherence to these protocols is

essential for minimizing risks and complying with regulatory standards.

Chemical and Safety Data Overview
A clear understanding of the properties and hazards associated with NH-bis-PEG2 is the first

step in its safe management. The following table summarizes key quantitative data for this

compound.
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Property Value Reference

CAS Number 54384-47-3 [1]

Molecular Formula C8H19NO4 [1]

Molecular Weight 193.24 g/mol [1]

Physical Form Liquid

Hazard Pictogram GHS07 (Exclamation mark)

Signal Word Warning

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

Storage Temperature

Room temperature or 4°C,

sealed in a dry place,

protected from light.

[1]

Experimental Protocol: Step-by-Step Disposal of
NH-bis-PEG2
This protocol outlines the necessary steps for the safe disposal of small quantities of NH-bis-
PEG2 typically used in a laboratory setting. This procedure is based on standard chemical

waste management practices and the specific hazard information available for NH-bis-PEG2.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye Protection: Wear safety goggles with side shields to prevent eye contact.[2]

Hand Protection: Wear protective gloves (e.g., nitrile) to avoid skin contact.[2]

Body Protection: A lab coat or other impervious clothing is recommended.[2]

Ventilation: All handling and disposal procedures should be performed in a well-ventilated

area, such as a chemical fume hood.[2]
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Emergency Equipment: Ensure an accessible safety shower and eye wash station are

nearby.[2]

2. Waste Segregation and Collection:

Waste Stream: NH-bis-PEG2 waste should be classified as non-halogenated organic waste.

Do not mix it with halogenated solvents or other incompatible waste streams.

Waste Container: Collect liquid NH-bis-PEG2 waste, including contaminated solutions, in a

designated, properly labeled, and sealed waste container. The container should be made of

a material compatible with the chemical.

Solid Waste: Any solid waste contaminated with NH-bis-PEG2 (e.g., pipette tips, absorbent

materials) should be collected in a separate, clearly labeled solid chemical waste container.

3. Spill Management:

In the event of a spill, prevent the material from entering drains or water courses.[2]

Absorb the spilled liquid with an inert, non-combustible absorbent material such as

vermiculite, sand, or diatomaceous earth.[2]

Collect the contaminated absorbent material into a designated hazardous waste container.

Decontaminate the spill area with a suitable solvent (e.g., ethanol) and then wash with soap

and water.[2]

4. Final Disposal:

Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste," the full

chemical name "NH-bis-PEG2," and the associated hazards (e.g., "Irritant").

Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.

Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal contractor to arrange for the pickup and final
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disposal of the waste. Disposal must be conducted in accordance with all applicable federal,

state, and local regulations.[2]

Visualizing the Disposal Workflow
To further clarify the decision-making process for the proper disposal of NH-bis-PEG2, the

following workflow diagram has been created.
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NH-bis-PEG2 Disposal Workflow

Start: NH-bis-PEG2 Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Assess Waste Type

Liquid Waste
(Pure NH-bis-PEG2 or solutions)

Liquid

Solid Waste
(Contaminated labware, absorbents)

Solid

Step 3a: Collect in a Labeled,
Non-Halogenated Organic Waste Container

Step 3b: Collect in a Labeled,
Solid Chemical Waste Container

Step 4: Securely Seal and Store
in Designated Waste Area

Step 5: Contact EHS for Pickup
and Final Disposal

End: Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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